Cas no 887353-29-9 (10-(T-BOC-AMINO)-1-DECYLBROMIDE)

10-(T-BOC-AMINO)-1-DECYLBROMIDE is a protected amine alkyl bromide derivative widely used in organic synthesis and pharmaceutical research. The tert-butoxycarbonyl (T-BOC) group provides excellent protection for the amine functionality, ensuring stability during reactions while allowing selective deprotection under mild acidic conditions. The terminal bromide moiety serves as a versatile alkylating agent, facilitating the introduction of long-chain (C10) alkyl groups into target molecules. This compound is particularly valuable in peptide synthesis, dendrimer construction, and the preparation of functionalized surfactants or lipid analogs. Its high purity and well-defined structure make it a reliable intermediate for controlled modifications in complex molecular architectures. The combination of a hydrophobic decyl chain and a protected amine offers unique opportunities for designing amphiphilic compounds with tailored properties.

10-(T-BOC-AMINO)-1-DECYLBROMIDE structure

887353-29-9 structure

Product Name:10-(T-BOC-AMINO)-1-DECYLBROMIDE

CAS No:887353-29-9

MF:C₁₅H₃₀BrNO₂

MW:336.308204174042

MDL:MFCD03788821

CID:827007

PubChem ID:4643225

Update Time:2025-07-02

10-(T-BOC-AMINO)-1-DECYLBROMIDE Chemical and Physical Properties

Names and Identifiers

- 10-(T-BOC-AMINO)-1-DECYLBROMIDE
- tert-butyl N-(10-bromodecyl)carbamate
- 1,1-Dimethylethyl N-(10-bromodecyl)carbamate (ACI)
- Carbamic acid, (10-bromodecyl)-, 1,1-dimethylethyl ester (9CI)
- (10-Bromo-decyl)-carbamic acid tert-butyl ester
- Carbamic acid, (10-bromodecyl)-, 1,1-dimethylethyl ester (9CI); 10-(t-Boc-amino)-1-decylbromide; 10-(tert-Butoxycarbonylamino)-1-decylbromide
- AT10273
- tert-Butyl (10-bromodecyl)carbamate
- MS-21850
- AKOS025295878
- 887353-29-9
- CS-0119811
- A1-23333
- DTXSID10405163
- 10-(Boc-amino)-1-decylbromide
- AB92444
- 10-(Boc-amino)-1-decyl bromide
- SCHEMBL19460948
- MDL： MFCD03788821
- Inchi： 1S/C15H30BrNO2/c1-15(2,3)19-14(18)17-13-11-9-7-5-4-6-8-10-12-16/h4-13H2,1-3H3,(H,17,18)
- InChI Key： OUQOWAUUYVRAFN-UHFFFAOYSA-N
- SMILES： O=C(NCCCCCCCCCCBr)OC(C)(C)C

Computed Properties

Exact Mass: 335.14600
Monoisotopic Mass: 335.14599g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 12
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.3
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Melting Point: 35-37°C
PSA: 41.82000
LogP: 5.23120

10-(T-BOC-AMINO)-1-DECYLBROMIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B617825-10mg	10-(t-Boc-amino)-1-decylbromide	887353-29-9		10mg	$ 104.00	2023-09-08
TRC	B617825-25mg	10-(t-Boc-amino)-1-decylbromide	887353-29-9		25mg	$ 127.00	2023-09-08
TRC	B617825-50mg	10-(t-Boc-amino)-1-decylbromide	887353-29-9		50mg	$ 247.00	2023-09-08
TRC	B617825-100mg	10-(t-Boc-amino)-1-decylbromide	887353-29-9		100mg	$ 488.00	2023-04-18
TRC	B617825-250mg	10-(t-Boc-amino)-1-decylbromide	887353-29-9		250mg	$ 1005.00	2023-04-18
eNovation Chemicals LLC	Y1077160-100mg	10-(t-Boc-amino)-1-decylbromide	887353-29-9	95%	100mg	$450	2022-10-23
eNovation Chemicals LLC	Y1077160-250mg	10-(t-Boc-amino)-1-decylbromide	887353-29-9	95%	250mg	$605	2022-10-23
eNovation Chemicals LLC	Y1077160-1g	10-(t-Boc-amino)-1-decylbromide	887353-29-9	95%	1g	$1405	2022-10-23
Advanced ChemBlocks	P35399-100MG	10-(Boc-amino)-1-decyl bromide	887353-29-9	95%	100MG	$150	2023-09-15
Advanced ChemBlocks	P35399-250MG	10-(Boc-amino)-1-decyl bromide	887353-29-9	95%	250MG	$260	2023-09-15

10-(T-BOC-AMINO)-1-DECYLBROMIDE Production Method

Production Method 1

173606-54-7

887353-29-9

Reaction Conditions

1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; 3 h, rt

Reference

Towards the development of a targeted albumin-binding radioligand for theranostic applications: synthesis, radiolabelling and preliminary in vivo studies

Driver, Cathryn Helena Stanford; Ebenhan, Thomas; Szucs, Zoltan; Parker, Mohammed Iqbal; Zeevaart, Jan Rijn; et al, ChemRxiv, 2020, 1, 1-13